An In-depth Technical Guide to 5-Bromoquinoxalin-6-amine (CAS: 50358-63-9)
An In-depth Technical Guide to 5-Bromoquinoxalin-6-amine (CAS: 50358-63-9)
For Researchers, Scientists, and Drug Development Professionals
Introduction
5-Bromoquinoxalin-6-amine is a heterocyclic organic compound that serves as a critical intermediate in the synthesis of various pharmaceuticals.[1][2] Its quinoxaline core, a fusion of a benzene and pyrazine ring, substituted with a bromo and an amino group, provides a versatile scaffold for the development of novel therapeutic agents.[1] This technical guide provides a comprehensive overview of its chemical properties, synthesis, and applications, with a focus on its role in drug discovery and development.
Physicochemical Properties
5-Bromoquinoxalin-6-amine is typically a yellow solid with a melting point of 151-153 °C.[3] It is soluble in organic solvents like dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetic acid. A summary of its key physicochemical properties is presented in Table 1.
| Property | Value | Reference |
| Molecular Formula | C8H6BrN3 | [3][4] |
| Molecular Weight | 224.06 g/mol | [3][4] |
| CAS Number | 50358-63-9 | [3] |
| Appearance | Yellow solid | [3] |
| Melting Point | 151-153 °C | [3] |
| Boiling Point | 367 °C at 760 mmHg | [3] |
| Density | 1.744 g/cm³ | [3] |
| Flash Point | 175.8 °C | [3] |
| PSA | 51.80 Ų | [3] |
| XLogP3 | 1.2 | [3][5] |
| Hydrogen Bond Donor Count | 1 | [3] |
| Hydrogen Bond Acceptor Count | 3 | [3] |
Synthesis of 5-Bromoquinoxalin-6-amine
Several synthetic routes to 5-Bromoquinoxalin-6-amine have been reported. A common and efficient method involves the cyclization, reduction, and subsequent bromination of 4-nitro-o-phenylenediamine.[6]
Experimental Protocol: Synthesis from 4-nitro-o-phenylenediamine
This three-step synthesis provides a high overall yield and utilizes milder conditions, making it suitable for industrial production.[6]
Step 1: Preparation of 6-nitroquinoxaline
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To a solution of 39.25 g of 4-nitrophenylenediamine in 600 ml of water, add 74 ml of glyoxal (40% aqueous solution) dropwise.
-
Heat the mixture to 100°C under a nitrogen atmosphere and maintain for 5 hours.
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Monitor the reaction progress using Thin Layer Chromatography (TLC).
-
After completion, cool the reaction mixture, filter the precipitate, and wash with water.
-
Extract the product with dichloromethane, dry the organic layer with magnesium sulfate, and evaporate the solvent to yield 43.5g of 6-nitroquinoxaline as an orange solid (Yield: 97.5%).[6]
Step 2: Reduction to 6-aminoquinoxaline This step can be performed via catalytic hydrogenation to avoid the use of iron powder.
-
In a suitable reaction vessel, dissolve 6-nitroquinoxaline in an appropriate solvent (e.g., methanol).
-
Add a catalytic amount of palladium on carbon (Pd/C).
-
Hydrogenate the mixture under pressure until the reaction is complete.
-
Filter off the catalyst and concentrate the filtrate to obtain 6-aminoquinoxaline.
Step 3: Bromination to 5-Bromoquinoxalin-6-amine
-
Dissolve 6-aminoquinoxaline in a suitable solvent such as dichloromethane.
-
Add a brominating agent, such as 1,3-dibromo-5,5-dimethylhydantoin (DBDMH), portion-wise while maintaining the temperature.
-
Stir the reaction mixture at room temperature until completion.
-
Wash the reaction mixture with water and an aqueous solution of sodium thiosulfate to remove excess bromine.
-
Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 5-Bromoquinoxalin-6-amine.
A similar method using dibromohydantoin as the brominating agent in methylene chloride at 25°C for 5 hours has been reported to yield 98% of the final product.[6]
Alternative Synthesis Protocol
An alternative one-pot synthesis from 6-aminoquinoxaline has also been described:
-
Add 6-aminoquinoxaline (14.52g, 0.10mol) and CuBr2 (2.23g, 0.01mol) to a hydrobromic acid aqueous solution (0.8mol/L, 150mL).
-
Bubble oxygen or air through the solution while maintaining the temperature at 90-95°C for 4 hours.
-
Cool the reaction to room temperature and adjust the pH to 9 with a 20% NaOH solution.
-
Extract the product with dichloromethane (90mL) and wash the organic layer with purified water (2 x 50mL).
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Dry the resulting solid under vacuum at 40°C to obtain 5-Bromoquinoxalin-6-amine. (Yield: 97.8%, HPLC Purity: 99.94%).[6]
Applications in Drug Discovery and Development
5-Bromoquinoxalin-6-amine is a key building block in the synthesis of several biologically active molecules.[7]
Synthesis of Brimonidine Tartrate
The primary application of 5-Bromoquinoxalin-6-amine is as an intermediate in the production of Brimonidine Tartrate, a selective alpha-2 adrenergic receptor agonist used in the treatment of glaucoma and ocular hypertension.[2][6]
A common synthetic route involves the reaction of 5-Bromoquinoxalin-6-amine with a reagent that provides the imidazoline ring. One reported method involves the following steps:
-
Reaction of 5-bromo-6-aminoquinoxaline with thiophosgene to form an isothiocyanate intermediate.
-
Subsequent reaction of the intermediate with ethylenediamine to form the brimonidine base.
Another method involves the condensation of 5-bromo-6-aminoquinoxaline with N-acetyl ethylene urea in the presence of phosphorus oxychloride.[7]
Development of Kinase Inhibitors for Cancer Therapy
The quinoxaline scaffold is recognized as a valuable framework in the design of kinase inhibitors, which are crucial for targeted cancer therapies.[7][8] 5-Bromoquinoxalin-6-amine serves as a precursor for the synthesis of quinoxaline derivatives that can selectively inhibit kinases involved in cancer cell proliferation and survival signaling pathways.[8]
One notable application is in the development of Apoptosis Signal-regulating Kinase 1 (ASK1) inhibitors. A dibromo-substituted quinoxaline derivative has been identified as a potent ASK1 inhibitor with an IC50 value of 30.17 nM.[9]
The ASK1 signaling pathway is a component of the MAPK cascade that is activated by various stressors, leading to cellular responses such as apoptosis and inflammation. Inhibition of ASK1 is a promising therapeutic strategy for various diseases.
Caption: ASK1 signaling pathway and its inhibition by a quinoxaline-based inhibitor.
Quinoxaline Derivatives in Anticancer Research
The versatility of the quinoxaline scaffold derived from 5-Bromoquinoxalin-6-amine allows for the development of compounds with broad-spectrum antiproliferative activity against various cancer cell lines. Structure-activity relationship (SAR) studies on quinoxaline derivatives have shown that modifications at different positions of the quinoxaline ring can significantly impact their biological activity.
Experimental Workflows
General Workflow for the Synthesis of 5-Bromoquinoxalin-6-amine
References
- 1. RU2285003C1 - Method for preparing 5-bromo-6-[(2-imidazolin-2-yl)amino]quinoxaline l-tartrate - Google Patents [patents.google.com]
- 2. researchgate.net [researchgate.net]
- 3. Page loading... [guidechem.com]
- 4. Quinoxalines against Leishmania amazonensis: SAR study, proposition of a new derivative, QSAR prediction, synthesis, and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
- 5. 2,3-Substituted quinoxalin-6-amine analogs as antiproliferatives: A structure activity relationship study - PMC [pmc.ncbi.nlm.nih.gov]
- 6. 5-Bromoquinoxalin-6-amine | C8H6BrN3 | CID 14928442 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. sphinxsai.com [sphinxsai.com]
- 8. 5-Bromoquinoxalin-6-amine|lookchem [lookchem.com]
- 9. Synthesis and biological evaluation of quinoxaline derivatives as ASK1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

